1-(4-Chlorophenyl)-3-(4-isopropylanilino)-1-propanone
Overview
Description
1-(4-Chlorophenyl)-3-(4-isopropylanilino)-1-propanone, or 4-chloro-N-isopropyl-benzamide, is an organic compound that is used in many scientific applications. It is a colorless solid that has a melting point of 85-86°C and a boiling point of 131-132°C. It is soluble in water, ethanol, and benzene, and it is insoluble in ether and chloroform. 4-chloro-N-isopropyl-benzamide has a wide range of uses in scientific research, including synthesis, biochemical and physiological effects, and lab experiments.
Scientific Research Applications
NMR Studies in Enolization
Research by Warren et al. (1971) used NMR spectroscopy to study the enolization of a compound similar to 1-(4-Chlorophenyl)-3-(4-isopropylanilino)-1-propanone, specifically 1- p -chlorophenyl-1-hydroxy-2-propanone. Their findings included the identification of a new compound formed in the equilibrium mixture, shedding light on the chemical behavior of such compounds under different conditions (Warren et al., 1971).
Synthesis of Novel Compounds
Hicks et al. (1984) described the synthesis of a structurally related compound, 4-(2-Chlorophenyl)-1, 6-dihydro-1,3,9-trimethylimidazo[1,2-a]pyrazolo-[4,3-f] [1,4]diazepine-9-14C, demonstrating the chemical reactivity and potential for creating new molecular structures starting from compounds like 1-(4-Chlorophenyl)-3-(4-isopropylanilino)-1-propanone (Hicks et al., 1984).
Characterization and Analysis of Analogous Compounds
Schmidt (2005) characterized two local anaesthetic drugs similar in structure to 1-(4-Chlorophenyl)-3-(4-isopropylanilino)-1-propanone, providing insights into the physical properties and stability of such compounds (Schmidt, 2005).
Corrosion Inhibition Studies
Olasunkanmi and Ebenso (2019) conducted studies on quinoxaline-based propanones, closely related to the compound , to explore their potential as corrosion inhibitors. This shows the applicability of such compounds in material science and engineering (Olasunkanmi & Ebenso, 2019).
Investigation into Cytotoxic Properties
Mete et al. (2007) synthesized 1-Aryl-3-phenethylamino-1-propanone hydrochlorides, related to 1-(4-Chlorophenyl)-3-(4-isopropylanilino)-1-propanone, as potential cytotoxic agents. This highlights the possibility of exploring such compounds in medicinal chemistry for their bioactive properties (Mete et al., 2007).
properties
IUPAC Name |
1-(4-chlorophenyl)-3-(4-propan-2-ylanilino)propan-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20ClNO/c1-13(2)14-5-9-17(10-6-14)20-12-11-18(21)15-3-7-16(19)8-4-15/h3-10,13,20H,11-12H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLUBKUOZMSBQBN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)NCCC(=O)C2=CC=C(C=C2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601167718 |
Source
|
| Record name | 1-(4-Chlorophenyl)-3-[[4-(1-methylethyl)phenyl]amino]-1-propanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601167718 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
301.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Chlorophenyl)-3-(4-isopropylanilino)-1-propanone | |
CAS RN |
477334-23-9 |
Source
|
| Record name | 1-(4-Chlorophenyl)-3-[[4-(1-methylethyl)phenyl]amino]-1-propanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=477334-23-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(4-Chlorophenyl)-3-[[4-(1-methylethyl)phenyl]amino]-1-propanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601167718 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(4-CHLOROPHENYL)-3-(4-ISOPROPYLANILINO)-1-PROPANONE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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